4-(4-Acetyl-1-piperazinyl)-3-quinolinecarbonitrile

• IUPAC Name: 4-(4-acetylpiperazin-1-yl)quinoline-3-carbonitrile
• InChI: InChI=1S/C16H16N4O/c1-12(21)19-6-8-20(9-7-19)16-13(10-17)11-18-15-5-3-2-4-14(15)16/h2-5,11H,6-9H2,1H3
• InChI Key: RIMBKOMUUDJOOY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(C=NC3=CC=CC=C32)C#N
• Molecular Formula: C16H16N4O
• DSSTOX Substance ID: DTXSID801228700
• Molecular Weight: 280.32 g/mol
• CAS RN: 1156318-37-4

Description

4-(4-Acetyl-1-piperazinyl)-3-quinolinecarbonitrile (4-APQC) is an organic compound which has been studied extensively in recent years due to its potential applications in organic synthesis and in scientific research. 4-APQC is a highly reactive and versatile compound, and its properties make it a useful tool in the laboratory.

Scientific Research Applications

4-(4-Acetyl-1-piperazinyl)-3-quinolinecarbonitrile is a useful tool for scientific research, and has been used in a variety of applications. For example, it has been used to study the structure and reactivity of organic compounds, as well as to study the effects of different environmental conditions on the structure of molecules. Additionally, this compound has been used to study the mechanism of action of drugs, as well as to study the effects of drugs on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-(4-Acetyl-1-piperazinyl)-3-quinolinecarbonitrile is not fully understood. However, it is believed to be a highly reactive compound, and its reactivity is thought to be due to its ability to form strong hydrogen bonds with other molecules. Additionally, this compound is believed to be able to interact with proteins, and this interaction is thought to be responsible for its biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been studied for its ability to interact with proteins and other molecules in the body. It has been shown to interact with enzymes, receptors, and other proteins in the body, and its interaction with these proteins is thought to be responsible for its biochemical and physiological effects. For example, this compound has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, this compound has been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

4-(4-Acetyl-1-piperazinyl)-3-quinolinecarbonitrile is a highly reactive compound, and its reactivity makes it a useful tool in the laboratory. Additionally, its reactivity makes it suitable for a variety of research applications, including the study of the structure and reactivity of organic compounds, the study of the mechanism of action of drugs, and the study of the effects of drugs on biochemical and physiological processes. However, this compound is a highly reactive compound and its reactivity can lead to unwanted side reactions and the formation of impurities. Additionally, this compound is a highly toxic compound and its use in the laboratory should be done with caution.

Future Directions

The potential future directions for 4-(4-Acetyl-1-piperazinyl)-3-quinolinecarbonitrile research are numerous. One potential direction is to continue to study its mechanism of action, as well as its biochemical and physiological effects. Additionally, research could be conducted to explore the potential applications of this compound in drug development and medicinal chemistry. Additionally, research could be conducted to explore the potential of this compound as a tool for organic synthesis and for the study of the structure and reactivity of organic compounds. Finally, research could be conducted to explore the potential of this compound as a tool for the study of environmental conditions and their effects on the structure of molecules.

Synthesis Methods

4-(4-Acetyl-1-piperazinyl)-3-quinolinecarbonitrile is synthesized via the reaction of 4-acetyl-1-piperazine and 3-quinolinecarbonitrile in the presence of an acid catalyst. The reaction is typically carried out at a temperature of around 80-100°C for a period of 1-2 hours. During the reaction, the acid catalyst helps to form the desired product, and the reaction is generally considered to be a high-yield process.